Cas no 15220-87-8 (1-Propene, pentamer)

1-Propene, pentamer structure
1-Propene, pentamer structure
Product Name:1-Propene, pentamer
CAS No:15220-87-8
MF:C15H30
MW:210.398705005646
CID:189425
PubChem ID:203799
Update Time:2025-04-19

1-Propene, pentamer Chemical and Physical Properties

Names and Identifiers

    • 1-Propene, pentamer
    • POLYMER560
    • prop-1-ene
    • Propene, pentamer (6CI,7CI,8CI)
    • Propylene pentamer
    • RQFVHGAXCJVPBZ-UHFFFAOYSA-N
    • 15220-87-8
    • Propene, pentamer
    • Inchi: 1S/5C3H6/c5*1-3-2/h5*3H,1H2,2H3
    • InChI Key: RQFVHGAXCJVPBZ-UHFFFAOYSA-N
    • SMILES: CC=C.CC=C.CC=C.CC=C.CC=C

Computed Properties

  • Exact Mass: 210.2349
  • Monoisotopic Mass: 210.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 7.5
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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